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Compound of Interest

Compound Name: Isavuconazole-D4

Cat. No.: B15560804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

laboratory applications of Isavuconazole-D4. Isavuconazole-D4 is the deuterated form of

isavuconazole, a broad-spectrum triazole antifungal agent.[1][2] It is primarily utilized as an

internal standard in analytical methods, such as liquid chromatography-tandem mass

spectrometry (LC-MS/MS), for the accurate quantification of isavuconazole in biological

matrices.[1][3] This guide details commercially available sources of Isavuconazole-D4, its

chemical and physical properties, and a detailed experimental protocol for its use in a clinical

research setting.

Commercial Suppliers of Isavuconazole-D4
A number of chemical suppliers provide Isavuconazole-D4 for laboratory and research

purposes. The following table summarizes the key information for some of the prominent

suppliers.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity/Iso
topic
Enrichme
nt

Available
Formats

Cayman

Chemical

Isavuconaz

ole-d4

1346598-

58-0

C₂₂H₁₃D₄F

₂N₅OS
441.5

≥99%

deuterated

forms (d₁-

d₄)

1 mg solid

Cerilliant
Isavuconaz

ole-D4

1346598-

58-0

C₂₂H₁₃D₄F

₂N₅OS
441.5

Not

specified

1 mg/mL in

Acetonitrile

Simson

Pharma

Limited

Isavuconaz

ole D4

1346598-

58-0

C₂₂H₁₃D₄F

₂N₅OS
441.49

Not

specified
In stock

Sussex

Research

Laboratorie

s Inc.

Isavuconaz

ole-d4

1346598-

58-0

C₂₂H₁₃D₄F

₂N₅OS
441.49

>95%

(HPLC),

>95%

Isotopic

Enrichment

1 mg, 5

mg, 10 mg

solid

Achemtek
Isavuconaz

ole D4

1346598-

58-0

C₂₂H₁₃D₄F

₂N₅OS
441.5 98+%

Not

specified

Bertin

Bioreagent

(distributor

for

Cayman)

Isavuconaz

ole-d4

1346598-

58-0

C₂₂H₁₃D₄F

₂N₅OS

Not

specified

Not

specified
1 mg

MedchemE

xpress

Isavuconaz

ole-d4

(BAL-4815-

d4)

Not

specified

Not

specified

Not

specified

Not

specified

Not

specified

Chemical and Physical Properties
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Isavuconazole-D4 shares the same core structure as isavuconazole, with four deuterium

atoms incorporated into the molecule. This isotopic labeling results in a higher molecular

weight, allowing it to be distinguished from the non-labeled drug in mass spectrometry-based

assays.

Property Value

Chemical Name

4-(2-((2R,3R)-3-(2,5-difluorophenyl)-3-hydroxy-

4-(1H-1,2,4-triazol-1-yl)butan-2-yl)thiazol-4-

yl)benzonitrile-2,3,5,6-d₄[1]

CAS Number 1346598-58-0[1]

Molecular Formula C₂₂H₁₃D₄F₂N₅OS[1]

Molecular Weight 441.5 g/mol [1]

Solubility Soluble in Acetonitrile[1]

Storage Conditions -20°C[4]

Mechanism of Action of Isavuconazole
Isavuconazole, the non-deuterated parent compound, exerts its antifungal effect by inhibiting

the fungal enzyme lanosterol 14-alpha-demethylase, which is a key enzyme in the ergosterol

biosynthesis pathway.[2][5] Ergosterol is an essential component of the fungal cell membrane.

[5] Inhibition of this enzyme disrupts ergosterol production, leading to the accumulation of toxic

sterol precursors and ultimately compromising the integrity and function of the fungal cell

membrane.[5]
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Mechanism of action of isavuconazole.
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Experimental Protocol: Quantification of
Isavuconazole in Serum using LC-MS/MS
The following protocol is adapted from a study by Wicha et al. (2021) and describes a validated

method for the quantification of isavuconazole in human serum using Isavuconazole-D4 as an

internal standard.[3]

1. Materials and Reagents:

Isavuconazole and Isavuconazole-D4 reference standards

Methanol (ice-cold)

Acetonitrile (ACN)

Drug-free human serum

Calibrators and quality control (QC) samples

2. Sample Preparation:

To 20 µL of serum sample (calibrator, QC, or unknown), add 100 µL of ice-cold methanol

containing the internal standard (Isavuconazole-D4) at a concentration of 1 mg/L.[3]

Vortex the mixture.

Centrifuge at 24,000 x g for 5 minutes.[3]

Dilute the clear supernatant tenfold with 5% acetonitrile in water.[3]

3. LC-MS/MS Instrumentation and Conditions:

LC System: Ultimate 3000 chromatography system (Thermo Fisher Scientific)[3]

MS System: Voyager TSQ Quantum triple quadrupole instrument (Thermo Fisher Scientific)

[3]

Trapping Column: POROS R1 20, 2.1 × 30 mm (Thermo Fisher Scientific)[3]
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Mobile Phase 1: 5:95 (v/v) acetonitrile/water[3]

Injection Volume: 10 µL[3]

4. Mass Spectrometry Parameters:

Isavuconazole Transitions:

Quantifier: m/z 438.1 → 214.9[6]

Qualifier: m/z 438.1 → 368.9[6]

Isavuconazole-D4 Transitions:

Quantifier: m/z 442.1 → 218.9[6]

Qualifier: m/z 442.1 → 372.9[6]

5. Calibration and Quantification:

The method was reported to be linear over a concentration range of 0.2 to 12.8 mg/L.[3]

The coefficient of determination (r²) was consistently greater than 0.999.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8409122/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8409122/
https://www.researchgate.net/publication/352416767_Implementation_of_a_Dual-Column_Liquid_Chromatography-Tandem_Mass-Spectrometry_Method_for_the_Quantification_of_Isavuconazole_in_Clinical_Practice
https://www.researchgate.net/publication/352416767_Implementation_of_a_Dual-Column_Liquid_Chromatography-Tandem_Mass-Spectrometry_Method_for_the_Quantification_of_Isavuconazole_in_Clinical_Practice
https://www.benchchem.com/product/b15560804?utm_src=pdf-body
https://www.researchgate.net/publication/352416767_Implementation_of_a_Dual-Column_Liquid_Chromatography-Tandem_Mass-Spectrometry_Method_for_the_Quantification_of_Isavuconazole_in_Clinical_Practice
https://www.researchgate.net/publication/352416767_Implementation_of_a_Dual-Column_Liquid_Chromatography-Tandem_Mass-Spectrometry_Method_for_the_Quantification_of_Isavuconazole_in_Clinical_Practice
https://pmc.ncbi.nlm.nih.gov/articles/PMC8409122/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8409122/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LC-MS/MS Experimental Workflow for Isavuconazole Quantification
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LC-MS/MS Analysis
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Workflow for isavuconazole quantification.
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This guide provides a foundational understanding for researchers and professionals working

with Isavuconazole-D4. For specific applications and troubleshooting, it is recommended to

consult the technical documentation provided by the respective suppliers and relevant scientific

literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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